(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid

• IUPAC Name: (2R)-3-(2,4-difluorophenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H10F2O2/c1-6(10(13)14)4-7-2-3-8(11)5-9(7)12/h2-3,5-6H,4H2,1H3,(H,13,14)/t6-/m1/s1
• InChI Key: AIGQKQFFVKEHOL-ZCFIWIBFSA-N
• Canonical SMILES: CC(CC1=C(C=C(C=C1)F)F)C(=O)O
• Isomeric SMILES: C[C@H](CC1=C(C=C(C=C1)F)F)C(=O)O
• Molecular Formula: C10H10F2O2
• Molecular Weight: 200.18 g/mol

Description

(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first introduced in 1971 and has been used for the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.

Mechanism Of Action

(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid inhibits the activity of COX-2 by binding to the active site of the enzyme, thereby preventing the conversion of arachidonic acid to prostaglandins. This leads to a decrease in the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid has been shown to have a longer half-life than other NSAIDs, which allows for less frequent dosing. It also has a higher plasma protein binding capacity than other NSAIDs, which may contribute to its longer duration of action. (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid has been shown to have analgesic effects in animal models of pain, and it has been used to treat pain associated with osteoarthritis and rheumatoid arthritis in humans.

Advantages And Limitations For Lab Experiments

(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid has been used in various in vitro and in vivo studies to investigate the role of COX-2 in inflammation and pain. Its selective inhibition of COX-2 makes it a useful tool for studying the specific effects of COX-2 inhibition. However, its long half-life and high plasma protein binding may limit its use in certain experiments.

Future Directions

There are several areas of future research for (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid. One area of interest is its potential use in the treatment of Alzheimer's disease. (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid has been shown to reduce the levels of amyloid beta, a protein that is associated with the development of Alzheimer's disease, in animal models. Another area of research is the development of new formulations of (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid that can improve its bioavailability and reduce its side effects. Additionally, the use of (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid in combination with other drugs for the treatment of pain and inflammation is an area of ongoing research.
Conclusion:
(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid is a selective COX-2 inhibitor that has been used for the treatment of pain and inflammation for several decades. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid includes its potential use in the treatment of Alzheimer's disease, the development of new formulations, and its use in combination with other drugs for the treatment of pain and inflammation.

Synthesis Methods

(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid can be synthesized from 2,4-difluorobenzoic acid and 2-methyl-3-butanone through a reaction using sodium hydride and ethyl iodide. The reaction yields (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid as a white crystalline solid with a melting point of 173-176°C.

Scientific Research Applications

(2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that cause pain and inflammation. (2R)-3-(2,4-Difluorophenyl)-2-methylpropanoic acid is a selective inhibitor of COX-2, which is responsible for inflammation, while sparing COX-1, which is involved in the production of prostaglandins that protect the stomach lining.